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Compound of Interest

Compound Name: 6-Morpholinonicotinaldehyde

Cat. No.: B122137 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide explores the potential biological activity of the synthetic compound 6-
Morpholinonicotinaldehyde. While direct experimental evidence for the biological effects of

this specific molecule is not extensively documented in publicly available literature, its chemical

structure, featuring a morpholine ring attached to a pyridine aldehyde, suggests several

avenues for investigation. The morpholine scaffold is a well-established pharmacophore

present in numerous approved drugs, including the anticancer agent gefitinib, indicating that

derivatives of 6-morpholinonicotinaldehyde could possess therapeutic properties.[1]

This document outlines the known context of 6-Morpholinonicotinaldehyde in chemical

synthesis, proposes potential biological activities based on its derivatives, and provides

standardized experimental protocols for its future investigation.

Context in Synthetic Chemistry
Currently, 6-Morpholinonicotinaldehyde is primarily documented as a chemical intermediate

in the synthesis of more complex molecules. Notably, it has been utilized in the creation of:

Curcumin Derivatives: A patent describes the use of 6-morpholinonicotinaldehyde as a

reactant to synthesize novel curcumin derivatives.[2] These derivatives are suggested to
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have potential anti-inflammatory, antioxidant, and anticancer activities, although specific data

on the 6-morpholinonicotinaldehyde-containing derivative was not provided.[2]

Ferroptosis-Inducing Compounds: In another patent, 6-morpholinonicotinaldehyde serves

as a building block for compounds designed to induce ferroptosis, a form of programmed cell

death.[3] This suggests a potential application in oncology, as inducing ferroptosis is a

promising strategy for cancer therapy.[3]

The synthesis of 6-Morpholinonicotinaldehyde itself is described as a reaction between 6-

fluoronicotinaldehyde and morpholine in the presence of potassium carbonate in DMF.[3]

Postulated Biological Activity and Therapeutic
Potential
Given its role as a precursor to potentially active compounds, it is plausible that 6-
Morpholinonicotinaldehyde itself could exhibit biological activity. The primary area of interest,

based on its derivatives, is anticancer activity. The morpholine moiety is a key feature in many

kinase inhibitors, and the pyridine ring is also a common scaffold in medicinal chemistry.

Potential mechanisms of action could involve:

Kinase Inhibition: The nitrogen and oxygen atoms of the morpholine ring could participate in

hydrogen bonding with the hinge region of kinase active sites.

Induction of Apoptosis or Ferroptosis: As a building block for ferroptosis inducers, it is worth

investigating whether the parent aldehyde has any intrinsic activity in this pathway.

Modulation of Inflammatory Pathways: The link to curcumin derivatives suggests potential

anti-inflammatory effects.

Proposed Experimental Investigation Workflow
To systematically evaluate the biological potential of 6-Morpholinonicotinaldehyde, a tiered

screening approach is recommended. The following workflow outlines a logical progression

from initial cytotoxicity screening to more detailed mechanistic studies.
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Phase 1: In Vitro Screening

Phase 2: Mechanistic Studies

Phase 3: In Vivo Evaluation

Compound Acquisition
(6-Morpholinonicotinaldehyde)

Initial Cytotoxicity Screening
(e.g., MTT/SRB Assay)

Determination of IC50 Values

Panel of Cancer Cell Lines
(e.g., NCI-60)

Apoptosis vs. Necrosis Assay
(Annexin V/PI Staining)

Animal Model Selection
(e.g., Xenograft Mice)

Cell Cycle Analysis
(Flow Cytometry)

Kinase Inhibition Profiling
(Biochemical Assays)

Ferroptosis Induction Assay
(Lipid ROS Measurement)

Toxicity and Pharmacokinetic Studies

Tumor Growth Inhibition Studies

Efficacy Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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